Cas no 711022-47-8 (3-Fluoro-4-hydroxy-5-nitrobenzaldehyde)

• Product Name: 3-Fluoro-4-hydroxy-5-nitrobenzaldehyde
• CAS No: 711022-47-8
• MF: C₇H₄FNO₄
• MW: 185.109365463257
• MDL: MFCD11846408
• CID: 2604736
• PubChem ID: 18452164
• Update Time: 2024-10-27

3-Fluoro-4-hydroxy-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-hydroxy-5-nitrobenzaldehyde
• CZOMOYVUYOVNHX-UHFFFAOYSA-N
• SCHEMBL532580
• DB-122712
• G30493
• Z1255491529
• MFCD11846408
• EN300-1168731
• 711022-47-8

• MDL： MFCD11846408
• Inchi： 1S/C7H4FNO4/c8-5-1-4(3-10)2-6(7(5)11)9(12)13/h1-3,11H
• InChI Key： CZOMOYVUYOVNHX-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=CC(=C1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.01243577g/mol
• Monoisotopic Mass: 185.01243577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes